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Compound of Interest

Compound Name: MS 023 dihydrochloride

Cat. No.: B1191952

Get Quote

Senior Application Scientist Note: This guide addresses the physicochemical properties and

handling of MS 023 dihydrochloride (MS023 2HCl), a potent, selective Type I PRMT inhibitor.

Users frequently conflate the solubility profile of the dihydrochloride salt with the free base. This

guide focuses strictly on the salt form to ensure experimental reproducibility.

Part 1: Physicochemical Profile & Solubility Data
Quick Reference: MS 023 Dihydrochloride[1][2]

Molecular Weight: 360.32 g/mol

Formula: C₁₇H₂₅N₃O[3] · 2HCl

Target: Type I PRMTs (PRMT1, 3, 4, 6, 8)

Appearance: White to off-white solid

Solubility Table
Data represents maximum solubility limits at 25°C. Practical working concentrations may vary

based on batch-specific hydration.
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Solvent
Max Solubility
(Concentration
)

Max Solubility
(Molarity)

Stability
Rating

Application

DMSO ~36 mg/mL 100 mM
High (Months at

-80°C)

Recommended

for Stock

Solutions

Water ~36 mg/mL 100 mM
Low (Hydrolysis

risk)

Immediate use

only (e.g.,

Microfluidics)

Ethanol ~36 mg/mL 100 mM Moderate
Alternative

organic solvent

PBS (pH 7.2) < 10 mg/mL < 25 mM Low
Final dilution

buffer only

Critical Technical Insight: unlike the free base form of MS023, which is practically insoluble in

water, the dihydrochloride salt exhibits significant water solubility (up to 100 mM). However,

DMSO is the superior solvent for stock solutions because aqueous solutions of amine salts can

be prone to pH drift and hydrolysis over time.

Part 2: Stock Solution Preparation Protocol
Objective: Prepare a stable 10 mM Stock Solution in DMSO.

Reagents:

MS 023 Dihydrochloride (Solid)[4]

Anhydrous DMSO (Grade: Cell Culture Tested, ≥99.9%)

Workflow Diagram:
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Weigh MS023 2HCl
(e.g., 3.60 mg)

Add Anhydrous DMSO
(e.g., 1.0 mL)

Vortex (30s)
Ensure Clear Solution

Aliquot into
Light-Protective Vials

Store at -80°C
(Avoid Freeze-Thaw)

Click to download full resolution via product page

Caption: Standardized workflow for preparing high-stability MS 023 dihydrochloride stock

solutions.

Step-by-Step:

Calculation: Use the specific Molecular Weight (MW) on your batch vial label. Hydration

levels vary between batches.

Formula: Mass (mg) / MW ( g/mol ) = Moles.

Volume: Moles / Desired Molarity (M) = Volume (L).

Dissolution: Add anhydrous DMSO to the vial.

Mixing: Vortex for 30 seconds. If particulates remain, warm gently to 37°C for 2 minutes.

Storage: Aliquot into single-use volumes (e.g., 20–50 µL) to prevent freeze-thaw

degradation. Store at -80°C.

Part 3: Biological Application Guides
A. In Vitro (Cell Culture) Treatment
Issue: Researchers often observe precipitation when adding high-concentration DMSO stocks

directly to media.

Protocol:

Intermediate Dilution (The "Step-Down" Method): Do not add 10 mM stock directly to cells.

Dilute 10 mM stock 1:10 in culture media or PBS to create a 1 mM Working Solution.

Add the Working Solution to the cell culture dish to achieve the final concentration (e.g., 1

µM).
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Vehicle Control: Ensure the final DMSO concentration is <0.5% (v/v) to avoid solvent toxicity.

B. In Vivo Formulation (Mouse/Rat)
Objective: Create a soluble formulation for IP or IV injection (10–100 mg/kg). Recommended

Vehicle: 10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline.

Formulation Workflow:

1. Dissolve MS023 2HCl
in 100% DMSO

2. Add PEG300
(40% of final vol)

3. Add Tween-80
(5% of final vol)

4. Add Saline slowly
(45% of final vol)

Check Clarity

Ready for Injection

Clear

Sonicate / Warm

Cloudy

Click to download full resolution via product page

Caption: Step-by-step addition order for in vivo vehicle preparation. Order of addition is critical

to prevent "crashing out."
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Part 4: Troubleshooting & FAQ
Q1: My solution turned cloudy when I added the DMSO stock to water. Why?

Cause: This is "shock precipitation." Rapid change in polarity forces the hydrophobic core of

the molecule to aggregate before it can disperse.

Fix: Use the Step-Down Method (see Part 3A). Vortex the aqueous buffer rapidly while

adding the DMSO stock dropwise.

Q2: Can I store MS 023 dihydrochloride in water at -20°C?

Answer:No. While the salt is water-soluble, aqueous solutions are prone to hydrolysis and

pH fluctuations during freeze-thaw cycles. Always store stocks in anhydrous DMSO at -80°C.

Prepare aqueous dilutions immediately before use.

Q3: The datasheet says "Insoluble in water," but you say it is soluble. Which is correct?

Clarification: Many databases list the solubility of the free base (MS023) which is insoluble in

water. The dihydrochloride salt (MS023 2HCl) is modified specifically to enhance aqueous

solubility (up to 100 mM). Verify your vial label explicitly states "Dihydrochloride."

Q4: What is the stability of MS 023 in cell culture media?

Insight: MS 023 is generally stable in media for standard incubation times (24–48 hours).

However, serum proteins (FBS) can bind small molecules, reducing effective free drug

concentration. If you observe low potency, consider increasing concentration slightly or

refreshing media every 24 hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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